Cas no 64277-95-8 (Octanoic acid, 3-butyl-4-oxo-, ethyl ester)

Octanoic acid, 3-butyl-4-oxo-, ethyl ester structure
64277-95-8 structure
Product Name:Octanoic acid, 3-butyl-4-oxo-, ethyl ester
CAS No:64277-95-8
MF:C14H26O3
MW:242.354444980621
CID:1681276
Update Time:2024-09-03

Octanoic acid, 3-butyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 3-butyl-4-oxo-, ethyl ester
    • Inchi: 1S/C14H26O3/c1-4-7-9-12(11-14(16)17-6-3)13(15)10-8-5-2/h12H,4-11H2,1-3H3
    • InChI Key: JBKOTEYVIHXJJA-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CC(CCCC)C(=O)CCCC

Computed Properties

  • Exact Mass: 242.18828

Experimental Properties

  • Density: 0.929±0.06 g/cm3(Predicted)
  • Boiling Point: 322.9±15.0 °C(Predicted)
  • PSA: 43.37
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